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Introduction

RNF114, a RING E3 ubiquitin ligase, has emerged as a critical regulator in diverse cellular
processes, including DNA damage repair, innate immunity, and protein homeostasis. Its
dysregulation is implicated in various diseases, making it an attractive target for therapeutic
development. EN219 is a synthetic covalent recruiter that specifically targets a cysteine residue
(Cys8) in the intrinsically disordered region of RNF114, leading to the inhibition of its E3 ligase
activity.[1][2] These application notes provide detailed protocols and data for utilizing EN219 as
a chemical probe to investigate the RNF114-mediated ubiquitination of its key substrates.

Quantitative Data

EN219 has been characterized as a potent inhibitor of RNF114. The following table
summarizes the available quantitative data on its activity. Further dose-response experiments
are recommended to determine the optimal concentration for specific cellular contexts and
substrates.
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Compound Target Assay Type IC50 Notes Reference
Inhibition of
Competitive IA-rhodamine
EN219 RNF114 Gel-Based 470 nM binding to [2]
ABPP pure RNF114
protein.
Inhibition of
_ RNF114-
In vitro
o mediated
EN219 RNF114 Ubiquitination ~ ~50 uM [1]

autoubiquitin
Assay _
ation and p21

ubiquitination.

Signaling Pathways and Experimental Workflows

To visualize the role of RNF114 in various signaling pathways and the general workflow for
studying its inhibition by EN219, the following diagrams are provided.
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Caption: RNF114-mediated PARP1 degradation in the DNA damage response and its inhibition
by EN219.
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RNF114 in RIG-I-Like Receptor (RLR) Signhaling
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Workflow: Studying RNF114 Substrate Ubiquitination with EN219
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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